Cas no 1203-25-4 (6-Chloro-1,3-dimethyl-5-nitrouracil)

• Product Name: 6-Chloro-1,3-dimethyl-5-nitrouracil
• CAS No: 1203-25-4
• MF: C₆H₆ClN₃O₄
• MW: 219.582540035248
• MDL: MFCD00218517
• CID: 234472
• PubChem ID: 249645
• Update Time: 2025-07-18

6-Chloro-1,3-dimethyl-5-nitrouracil Chemical and Physical Properties

Names and Identifiers

• 2,4(1H,3H)-Pyrimidinedione,6-chloro-1,3-dimethyl-5-nitro-
• 6-chloro-1,3-dimethyl-5-nitropyrimidine-2,4-dione
• 1,3-Dimethyl-5-nitro-6-chlorouracil
• 6-Chlor-1,3-dimethyl-5-nitrouracil
• 6-chloro-1,3-dimethyl-5-nitro-1H-pyrimidine-2,4-dione
• 6-chloro-1,3-dimethyl-5-nitrouracil
• 6-chloro-5-nitro-1,3-dimethyluracil
• ZOPMTVMJANWXKJ-UHFFFAOYSA-N
• NSC68157
• 6-Chloro-1,3-dimethyl-5-nitro-1,2,3,4-tetrahydropyrimidine-2,4-dione
• NSC-68157
• SCHEMBL2449385
• DTXSID20290340
• EN300-310133
• NSC 68157
• 6-chloro-1,3-dimethyl-5-nitropyrimidine-2,4(1h,3h)-dione
• 1203-25-4
• 6-Chloro-1,3-dimethyl-5-nitrouracil

• MDL： MFCD00218517
• Inchi： 1S/C6H6ClN3O4/c1-8-4(7)3(10(13)14)5(11)9(2)6(8)12/h1-2H3
• InChI Key： ZOPMTVMJANWXKJ-UHFFFAOYSA-N
• SMILES： ClC1=C(C(N(C)C(N1C)=O)=O)[N+](=O)[O-]

Computed Properties

• Exact Mass: 219.00500
• Monoisotopic Mass: 219.005
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 359
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 86.4Ų

Experimental Properties

• Density: 1.64
• Boiling Point: 243.8°Cat760mmHg
• Flash Point: 101.2°C
• Refractive Index: 1.604
• PSA: 89.82000
• LogP: 0.16880

Additional information on 6-Chloro-1,3-dimethyl-5-nitrouracil

Comprehensive Analysis of 6-Chloro-1,3-dimethyl-5-nitrouracil (CAS No. 1203-25-4): Properties, Applications, and Industry Insights

6-Chloro-1,3-dimethyl-5-nitrouracil (CAS 1203-25-4) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. As a derivative of uracil, this nitrated and chlorinated molecule exhibits distinct reactivity patterns, making it a valuable intermediate in synthetic chemistry. The presence of both chloro and nitro substituents on the uracil backbone enhances its electrophilic character, enabling diverse transformations under controlled conditions.

Recent trends in AI-driven drug discovery have highlighted the importance of such modified nucleobases in developing targeted therapies. Researchers frequently search for "nitrouracil derivatives in medicinal chemistry" or "chlorinated uracil applications," reflecting growing interest in their potential as kinase inhibitors or antimicrobial agents. The compound's 1,3-dimethyl substitution further improves metabolic stability – a critical factor addressed in modern "small molecule optimization" strategies.

From a synthetic perspective, CAS 1203-25-4 serves as a key building block for constructing more complex heterocyclic systems. Its reactivity profile allows for selective modifications at the C-5 and C-6 positions, answering frequent search queries like "how to functionalize nitrouracils" or "cross-coupling reactions with chlorouracils." The electron-withdrawing effects of the nitro group facilitate nucleophilic aromatic substitutions, while the chloro substituent participates in metal-catalyzed couplings – both features extensively documented in recent "green chemistry" publications.

Analytical characterization of this compound reveals interesting spectral properties. The 5-nitrouracil moiety generates distinctive UV-Vis absorption around 320-350 nm, a feature often searched in relation to "chromophore design for sensors." Mass spectrometry typically shows clear molecular ion peaks matching the 217.58 g/mol molecular weight, with fragmentation patterns that help researchers verify "uracil derivative purity analysis" – a common quality control concern.

In material science applications, the compound's ability to form coordination complexes with transition metals addresses trending topics like "bioinorganic hybrid materials." The 6-chloro-1,3-dimethyl substitution pattern prevents unwanted tautomerization, maintaining structural integrity in supramolecular assemblies – a property increasingly important for "molecular electronics" research as evidenced by rising search volumes.

Environmental considerations regarding nitroaromatic compounds have led to improved synthetic protocols for 1203-25-4. Modern literature emphasizes atom-economical routes that minimize waste, aligning with "sustainable chemical manufacturing" principles. The compound's biodegradability profile remains an active research area, with particular focus on microbial degradation pathways – a subject frequently appearing in "environmental fate of heterocycles" studies.

The crystalline form of 6-Chloro-1,3-dimethyl-5-nitrouracil exhibits polymorphism, a characteristic generating search queries like "uracil polymorph screening methods." X-ray diffraction studies confirm specific intermolecular interactions involving the nitro group and adjacent carbonyls, information valuable for "crystal engineering" applications in pharmaceutical formulation development.

Emerging applications in bioconjugation chemistry utilize this compound's reactive sites for labeling biomolecules. This connects to popular searches about "small-molecule probes for imaging" and "targeted drug delivery systems." The balanced lipophilicity from the methyl groups and polarity from the nitro functionality make it particularly useful in designing cell-permeable therapeutic agents.

Industrial scale production of CAS 1203-25-4 continues to evolve with advancements in continuous flow chemistry, addressing market demands for "high-purity specialty chemicals." Process optimization studies frequently examine parameters like nitration selectivity and chlorine positioning – technical details often searched by process chemists working on "heterocyclic compound scale-up."

Recent patent analyses reveal innovative uses of this uracil derivative in "next-generation crop protection" formulations, particularly as a precursor for systemic acquired resistance inducers. This agricultural application responds to growing global searches for "sustainable pest control solutions" while leveraging the compound's favorable environmental persistence profile.

In academic settings, 6-Chloro-1,3-dimethyl-5-nitrouracil serves as an excellent teaching tool for demonstrating "regioselective heterocyclic chemistry" – a concept with consistently high search volume among chemistry students. Its well-defined reactivity allows clear illustration of electronic effects from multiple substituents on a single aromatic system.

Future research directions likely include exploration of this scaffold in "proteolysis targeting chimeras" (PROTACs) and other targeted protein degradation strategies. The compound's ability to potentially serve as both linker and warhead component makes it relevant to these cutting-edge therapeutic approaches currently dominating pharmaceutical research discussions.